3-allyl-1,7,8-trimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

• IUPAC Name: 4,6,7-trimethyl-2-prop-2-enylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C13H15N5O2/c1-5-6-17-11(19)9-10(16(4)13(17)20)14-12-15(3)8(2)7-18(9)12/h5,7H,1,6H2,2-4H3
• InChI Key: DCAFRZNOPXOFEX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C3=C(N=C2N1C)N(C(=O)N(C3=O)CC=C)C
• Molecular Formula: C13H15N5O2
• Molecular Weight: 273.29 g/mol

Description

Imidazo[1,2-a]pyridines are a class of compounds that have attracted significant interest in the medicinal chemistry community due to their promising and diverse bioactivity. They have been associated with antiviral, antiulcer, antibacterial, anticancer, antifungal, and antituberculosis properties.

Synthesis Analysis

The typical procedure for the synthesis of these compounds involves a condensation reaction of an α-bromocarbonyl compound with 2-aminopyridine derivatives in neutral, weak basic organic solvents at elevated temperature. These compounds were also synthesized by using solid support catalysts.

Molecular Structure Analysis

The molecular structure of imidazo[1,2-a]pyridines has been confirmed by 1H and 13C NMR and mass spectral analysis.

Chemical Reactions Analysis

Phosphatidylinositol-3-kinases (PI3K) are lipid kinases that catalyze phosphorylation of the hydroxyl group at the 3 position of PIP2 (phosphatidylinositol 4,5-diphosphate) to generate PIP3 (phosphatidylinositol 3,4,5-triphosphate) leading to phosphorylation of Akt, a serine/threonine kinase.

Scientific Research Applications

Synthesis and Biological Evaluation

A series of derivatives related to 3-allyl-1,7,8-trimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione have been synthesized and evaluated for their biological activities. For instance, derivatives have been explored for their potential as antidepressant agents through the assessment of serotonin receptor affinity and phosphodiesterase inhibitor activity. Preliminary pharmacological studies have indicated the potential of certain compounds within this class as antidepressants, highlighting their significance in the development of new therapeutic agents (Zagórska et al., 2016).

Receptor Affinity and Selectivity

Research into imidazo[2,1-f]purine derivatives has also focused on their affinity and selectivity towards adenosine receptors. For example, studies have identified potent and selective A3 adenosine receptor antagonists among new derivatives, which is crucial for the development of drugs targeting specific receptor subtypes. The identification of compounds with nanomolar affinity towards these receptors underscores the therapeutic potential of these derivatives in treating conditions influenced by adenosine receptor activity (Baraldi et al., 2005).

Mechanism of Action

The mechanism of action of imidazo[1,2-a]pyridines is not fully understood, but they have been shown to act against the human PI3Kα active site and exhibit potent to moderate activity against cancer cell lines such as MCF-7 and HeLa.

Safety and Hazards

Imidazo[1,2-a]pyridines are considered to be potent hazardous carcinogens. They are generated in meat and fish processed at high temperatures.

Future Directions

The development of PI3Kα inhibitors is one of the research hotspots in molecular targeted therapy in the treatment of cancer. The design of new imidazo[1,2-a]pyridine derivatives based on molecular docking into the PI3Kα active site is a promising area of future research.